Cas no 1185035-71-5 (Bicalutamide-d4)

• Product Name: Bicalutamide-d4
• CAS No: 1185035-71-5
• Molecular Formula: C₁₈H₁₄F₄N₂O₄S
• Molecular Weight: 434.398024082184
• CID: 1069992
• PubChem ID: 49849567

Bicalutamide-d4 Properties

Names and Identifiers

• [2H4]-Bicalutamide
• Bicalutamide-d4
• N-[4-cyano-3-(trifluoromethyl)phenyl]-2-hydroxy-2-methyl-3-(2,3,5,6-tetradeuterio-4-fluorophenyl)sulfonylpropanamide
• AKOS016339612
• HY-14249S
• N-[4-Cyano-3-trifluoromethyl)phenyl]- 3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methylpropanamide-d4
• N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-[4-fluoro(~2~H_4_)benzene-1-sulfonyl]-2-hydroxy-2-methylpropanamide
• DTXSID80678685
• LKJPYSCBVHEWIU-ZDPIWEEJSA-N
• ICI-176334-d4
• 1185035-71-5
• SS-4503
• J-003784
• N-[4-Cyano-3-trifluoromethyl)phenyl]- 3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methylpropanamide-d4; ICI-176334-d4; Casodex-d4;
• CS-0109636

• InChIKey： LKJPYSCBVHEWIU-ZDPIWEEJSA-N
• Inchi： InChI=1S/C18H14F4N2O4S/c1-17(26,10-29(27,28)14-6-3-12(19)4-7-14)16(25)24-13-5-2-11(9-23)15(8-13)18(20,21)22/h2-8,26H,10H2,1H3,(H,24,25)/i3D,4D,6D,7D
• SMILES： CC(CS(=O)(=O)C1=CC=C(C=C1)F)(C(=O)NC2=CC(=C(C=C2)C#N)C(F)(F)F)O

Computed Properties

• Exact Mass: 434.08614774g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 5
• Monoisotopic Mass: 434.08614774g/mol
• Heavy Atom Count: 29
• Complexity: 750
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Melting Point: 192-1940C